Cas no 89661-71-2 (Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate)

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate is a specialized carbamate derivative featuring a tert-butyl-substituted isoxazole core. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural stability, conferred by the tert-butyl groups, enhances its suitability for reactions requiring steric protection or controlled functionalization. The isoxazole moiety offers versatility in heterocyclic chemistry, enabling further derivatization. The carbamate group provides a reactive handle for amide bond formation or protection-deprotection strategies. This compound is valued for its consistent purity and reliability in synthetic applications, making it a practical choice for research and industrial processes.
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate structure
89661-71-2 structure
Product Name:Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
CAS No:89661-71-2
MF:C12H20N2O3
MW:240.298803329468
MDL:MFCD11040522
CID:592997
Update Time:2025-06-08

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, 1,1-dimethylethylester
    • tert-Butyl (5-(tert-butyl)isoxazol-3-yl)carbamate
    • tert-butyl 5-tert-butylisoxazol-3-ylcarbamate
    • 1,1-Dimethylethyl N-[5-(1,1-dimethylethyl)-3-isoxazolyl]carbamate (ACI)
    • Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester (9CI)
    • Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
    • MDL： MFCD11040522
    • Inchi： 1S/C12H20N2O3/c1-11(2,3)8-7-9(14-17-8)13-10(15)16-12(4,5)6/h7H,1-6H3,(H,13,14,15)
    • InChI Key： VMPVVQOVODQCRS-UHFFFAOYSA-N
    • SMILES： O=C(NC1C=C(C(C)(C)C)ON=1)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Security Information

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B704615-2.5mg
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
 89661-71-2
2.5mg
 $ 50.00 2022-06-06
TRC
B704615-5mg
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
 89661-71-2
5mg
 $ 65.00 2022-06-06
TRC
B704615-25mg
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
 89661-71-2
25mg
 $ 210.00 2022-06-06
Chemenu
CM191519-1g
tert-Butyl 5-tert-butylisoxazol-3-ylcarbamate
 89661-71-2 95%
1g
 $609 2021-08-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-09606-1g
tert-butyl 5-tert-butylisoxazol-3-ylcarbamate
 89661-71-2 95%
1g
 $750 2023-09-07
abcr
AB307987-25 mg
tert-Butyl 5-tert-butylisoxazol-3-ylcarbamate; 95%
 89661-71-2
25 mg
 €110.40 2023-07-19
abcr
AB307987-100 mg
tert-Butyl 5-tert-butylisoxazol-3-ylcarbamate; 95%
 89661-71-2
100 mg
 €210.90 2023-07-19
abcr
AB307987-250 mg
tert-Butyl 5-tert-butylisoxazol-3-ylcarbamate; 95%
 89661-71-2
250 mg
 €377.70 2023-07-19
abcr
AB307987-1 g
tert-Butyl 5-tert-butylisoxazol-3-ylcarbamate; 95%
 89661-71-2
1 g
 €1,246.00 2023-07-19
AstaTech
AR2513-0.1/G
TERT-BUTYL 5-TERT-BUTYLISOXAZOL-3-YLCARBAMATE
 89661-71-2 95%
0.1g
 $279 2023-09-16

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89661-71-2)Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
Order Number:A861103
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:28
Price ($):945.0
Email:sales@amadischem.com

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Related Literature

Related Categories

89661-71-2 (Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:89661-71-2)Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
A861103
Purity:99%
Quantity:1g
Price ($):945.0
Email